Cas no 10117-22-3 (2,7-Phenanthrenediol,1,8-dibromo-)

2,7-Phenanthrenediol,1,8-dibromo- structure
10117-22-3 structure
Product Name:2,7-Phenanthrenediol,1,8-dibromo-
CAS No:10117-22-3
MF:C14H8Br2O2
MW:368.020122528076
CID:170170
PubChem ID:298905
Update Time:2025-04-19

2,7-Phenanthrenediol,1,8-dibromo- Chemical and Physical Properties

Names and Identifiers

    • 2,7-Phenanthrenediol,1,8-dibromo-
    • 1,8-dibromophenanthrene-2,7-diol
    • 2, 1,8-dibromo-
    • 2,7-Dihydroxy-1,8-dibrom-phenanthren
    • AC1L6TTT
    • NSC171270
    • 10117-22-3
    • DTXSID80305621
    • NSC-171270
    • Inchi: 1S/C14H8Br2O2/c15-13-9-1-2-10-8(4-6-12(18)14(10)16)7(9)3-5-11(13)17/h1-6,17-18H
    • InChI Key: CILMXXNYYVHBPZ-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=CC2C1=CC=C1C(=C(C=CC=21)O)Br)O

Computed Properties

  • Exact Mass: 365.88904
  • Monoisotopic Mass: 365.889
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • Density: 1.969
  • Boiling Point: 491.2°Cat760mmHg
  • Flash Point: 250.9°C
  • Refractive Index: 1.816
  • PSA: 40.46
  • LogP: 4.92920
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